Ethyl 5,5,7,7-tetramethyl-2-[[3-(trifluoromethyl)benzoyl]amino]-4,6-dihydrothieno[2,3-c]pyridine-3-carboxylate

• IUPAC Name: ethyl 5,5,7,7-tetramethyl-2-[[3-(trifluoromethyl)benzoyl]amino]-4,6-dihydrothieno[2,3-c]pyridine-3-carboxylate
• InChI: InChI=1S/C22H25F3N2O3S/c1-6-30-19(29)15-14-11-20(2,3)27-21(4,5)16(14)31-18(15)26-17(28)12-8-7-9-13(10-12)22(23,24)25/h7-10,27H,6,11H2,1-5H3,(H,26,28)
• InChI Key: HPTDVMPQEULSCO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CC(NC2(C)C)(C)C)NC(=O)C3=CC(=CC=C3)C(F)(F)F
• Molecular Formula: C22H25F3N2O3S
• Molecular Weight: 454.5 g/mol
• CAS No.: 887901-81-7

Description

The compound “Ethyl 5,5,7,7-tetramethyl-2-[[3-(trifluoromethyl)benzoyl]amino]-4,6-dihydrothieno[2,3-c]pyridine-3-carboxylate” is a chemical compound with the molecular formula C22H25F3N2O3S. It has an average mass of 454.506 Da.

Synthesis Analysis

The synthesis of such compounds often involves the introduction of trifluoromethylpyridine (TFMP) groups within other molecules. This is generally achieved via two main methods: one involving an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine. The second method relies on the assembly of pyridine from a trifluoromethyl-containing building block.

Scientific Research Applications

Phosphine-Catalyzed Annulation

• Zhu, Lan, and Kwon (2003) demonstrated the use of Ethyl 2-methyl-2,3-butadienoate, a related compound, in [4 + 2] annulation with N-tosylimines, employing an organic phosphine catalyst. This process yields highly functionalized tetrahydropyridines, showcasing the compound's role in synthesizing intricate molecular structures (Zhu, Lan, & Kwon, 2003).

Synthesis of Pyrido[3,4-d]pyrimidine Analog

• The work by And and Mckee (1979) includes the synthesis of Ethyl 5-amino-2-methyIpyridine-4-carboxylate, another related compound. This compound plays a crucial role in synthesizing a pyrido[3,4-d]pyrimidine analog of pteroic acid, highlighting its significance in heterocyclic chemistry (And & Mckee, 1979).

Three-Component Spiro Heterocyclization

• Sal'nikova, Dmitriev, and Maslivets (2019) explored the reactivity of Ethyl 4,5-dioxo-2-phenyl-4,5-dihydro-1H-pynole-3-carboxylates, a related compound, with indan-1,3-dione and acyclic enamines. This research highlights the compound's potential in forming spiro heterocyclic structures (Sal’nikova, Dmitriev, & Maslivets, 2019).

Synthesis of Pyridine-Based Heterocycles

• El-Kashef et al. (2010) utilized Ethyl 2-amino-6-methyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate as a starting material for synthesizing new pyridothienopyrimidine derivatives. This study indicates the compound's versatility in producing diverse heterocyclic structures (El-Kashef et al., 2010).

Synthesis of Tetrahydroquinoline Derivatives

• Bombarda et al. (1992) researched the synthesis of tetrahydroquinoline derivatives using Ethyl 3-benzoylamino-2-oxo-6-triphenylphosphoranylidenemethyl-2H-pyran-5-carboxylate, a compound structurally related to our molecule of interest. This emphasizes its role in the synthesis of complex organic compounds (Bombarda, Erba, Gelmi, & Pocar, 1992).